Cas no 30560-26-0 (Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI))
30560-26-0 structure
Product Name:Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI)
CAS No:30560-26-0
MF:C6H14NO3PS
MW:211.219021320343
CID:308614
PubChem ID:207724
Update Time:2025-04-19
Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI)
- N-[methoxy(methylsulfanyl)phosphoryl]butanamide
- DTXSID40952852
- BRN 2440613
- (1-Oxobutyl)phosphoramidothioic acid O,S-dimethyl ester
- O-Methyl-S-methyl-N-butyrylphosphoroamidothioate
- Phosphoramidothioic acid, butyryl-, O,S-dimethyl ester
- N-[Methoxy(methylsulfanyl)phosphoryl]butanimidic acid
- Phosphoramidothioic acid, (1-oxobutyl)-, O,S-dimethyl ester
- 30560-26-0
-
- Inchi: 1S/C6H14NO3PS/c1-4-5-6(8)7-11(9,10-2)12-3/h4-5H2,1-3H3,(H,7,8,9)
- InChI Key: DRFWNARXWNRANJ-UHFFFAOYSA-N
- SMILES: S(C)P(NC(CCC)=O)(=O)OC
Computed Properties
- Exact Mass: 211.04332
- Monoisotopic Mass: 211.04320148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 55.4
Phosphoramidothioicacid, (1-oxobutyl)-, O,S-dimethyl ester (9CI) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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